Cas no 36556-02-2 (5,6,7,8-Tetrahydroisoquinoline-1,3-diol)

5,6,7,8-Tetrahydroisoquinoline-1,3-diol is a hydrogenated isoquinoline derivative with a diol functionalization at the 1 and 3 positions. This compound is of interest in synthetic organic chemistry and medicinal research due to its structural similarity to biologically active isoquinoline scaffolds. The saturated tetrahydropyridine ring enhances stability while the diol groups provide versatility for further functionalization or coordination chemistry applications. Potential uses include serving as a precursor for alkaloid synthesis or as a ligand in catalytic systems. The compound’s balanced polarity and hydrogen-bonding capacity make it suitable for studies in molecular recognition or as a building block for complex heterocyclic frameworks.
5,6,7,8-Tetrahydroisoquinoline-1,3-diol structure
36556-02-2 structure
Product Name:5,6,7,8-Tetrahydroisoquinoline-1,3-diol
CAS No:36556-02-2
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD19301202
CID:1066523
PubChem ID:54751722
Update Time:2025-10-30

5,6,7,8-Tetrahydroisoquinoline-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydroisoquinoline-1,3-diol
    • 5,6,7,8-tetrahydro-3-hydroxy-1(2H)-Isoquinolinone
    • 1-hydroxy-5,6,7,8-tetrahydro-2H-isoquinolin-3-one
    • 36556-02-2
    • DTXSID70716464
    • AKOS032947570
    • 1-Hydroxy-5,6,7,8-tetrahydroisoquinolin-3(2H)-one
    • SCHEMBL903598
    • AKOS022173353
    • DS-7278
    • ZWC41244
    • DA-17678
    • CS-0451701
    • A874328
    • 5,6,7,8-Tetrahydroisoquinoline-1,3-diol
    • MDL: MFCD19301202
    • Inchi: 1S/C9H11NO2/c11-8-5-6-3-1-2-4-7(6)9(12)10-8/h5H,1-4H2,(H2,10,11,12)
    • InChI Key: KIBWBJZQFURZIF-UHFFFAOYSA-N
    • SMILES: OC1=C2C(=CC(N1)=O)CCCC2

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 471.8±45.0 °C at 760 mmHg
  • Flash Point: 239.1±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5,6,7,8-Tetrahydroisoquinoline-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796618-10mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2
10mg
$ 50.00 2022-06-02
TRC
T796618-50mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2
50mg
$ 135.00 2022-06-02
TRC
T796618-100mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2
100mg
$ 230.00 2022-06-02
Chemenu
CM143768-1g
5,6,7,8-tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
1g
$468 2021-08-05
Chemenu
CM143768-5g
5,6,7,8-tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
5g
$1403 2021-08-05
Chemenu
CM143768-1g
5,6,7,8-tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
1g
$367 2023-02-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T848802-50mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
50mg
¥573.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T848802-250mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
250mg
¥1,728.00 2022-08-31
eNovation Chemicals LLC
Y0985921-5g
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
5g
$1800 2024-08-02
Alichem
A189005941-250mg
5,6,7,8-Tetrahydroisoquinoline-1,3-diol
36556-02-2 95%
250mg
$214.00 2023-09-02

Additional information on 5,6,7,8-Tetrahydroisoquinoline-1,3-diol

Recent Advances in the Study of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2)

The compound 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications.

Recent studies have highlighted the role of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol as a key intermediate in the synthesis of various bioactive molecules. Its tetrahydroisoquinoline core is particularly noteworthy for its ability to interact with multiple biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on monoamine oxidase (MAO), suggesting potential applications in the treatment of Parkinson's disease and depression.

In addition to its neurological applications, 5,6,7,8-Tetrahydroisoquinoline-1,3-diol has shown promise in oncology research. A team of researchers from the University of Cambridge recently reported that this compound can modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Their findings, published in Nature Chemical Biology, suggest that targeted modifications of the compound could lead to the development of novel HDAC inhibitors with improved selectivity and reduced side effects.

The synthesis of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity. This methodological breakthrough is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 5,6,7,8-Tetrahydroisoquinoline-1,3-diol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Ongoing research efforts are focusing on the design of prodrugs and formulation strategies to overcome these limitations.

In conclusion, 5,6,7,8-Tetrahydroisoquinoline-1,3-diol (CAS: 36556-02-2) represents a versatile scaffold with significant potential in drug discovery. The recent progress in understanding its biological activities and synthetic accessibility underscores its importance in chemical biology and medicinal chemistry. Future research directions may include the exploration of its applications in other therapeutic areas and the development of more efficient synthetic methodologies.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd